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Introduction

Sodium salicylate is the sodium salt of salicylic acid, widely used in medicine as an analgesic
and antipyretic. It also serves as a non-steroidal anti-inflammatory drug (NSAID). Accurate
guantification of sodium salicylate in various solutions is crucial for pharmaceutical quality
control, formulation development, and clinical monitoring. This application note details a robust
and straightforward colorimetric method for the quantification of sodium salicylate using a UV-
Visible spectrophotometer.

Principle of the Method

The quantification is based on the reaction between the phenolic hydroxyl group of the
salicylate ion and ferric ions (Fe3*) in a slightly acidic medium. This reaction forms a distinct
violet-colored iron-salicylate complex.[1] The intensity of the color produced is directly
proportional to the concentration of sodium salicylate in the sample, which allows for accurate
guantification by measuring the absorbance of the solution.[2] The relationship between
absorbance and concentration is defined by the Beer-Lambert Law:

e A=c¢lc

o Where A is the absorbance (unitless).
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o ¢ (epsilon) is the molar absorptivity coefficient (L mol~t cm~1), a constant specific to the

substance at a given wavelength.
o |is the path length of the cuvette (typically 1 cm).
o c is the concentration of the substance (mol L™2).

By measuring the absorbance of standard solutions of known concentrations, a calibration
curve can be constructed to determine the concentration of an unknown sample.[3]

Chemical Reaction

The primary chemical reaction involves the complexation of ferric ions with salicylate ions to
form a colored product that can be analyzed spectrophotometrically.

Reactants
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Caption: Reaction of Sodium Salicylate with Ferric lon.
Materials and Reagents
e Equipment:

o UV-Visible Spectrophotometer
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[e]

Matched quartz or glass cuvettes (1 cm path length)

o

Calibrated analytical balance

[¢]

Volumetric flasks (25 mL, 50 mL, 100 mL, 1000 mL)

[¢]

Calibrated pipettes (1 mL, 2 mL, 5 mL, 10 mL)

[e]

Beakers and other standard laboratory glassware

e Chemicals:

[e]

Sodium Salicylate (C7HsNaOs), analytical grade

o

Ferric Chloride (FeCls) or Ferric Nitrate (Fe(NO3)3-9H20), analytical grade

[¢]

Hydrochloric Acid (HCI), concentrated

[¢]

Deionized or distilled water

Experimental Protocols
Preparation of Reagents

» Ferric Chloride Reagent (1% w/v in 0.1 M HCI):

o Prepare a 0.1 M HCI solution by diluting approximately 8.3 mL of concentrated HCI to
1000 mL with deionized water.

o Accurately weigh 1.0 g of FeCls and dissolve it in the 0.1 M HCI solution.

o Transfer the solution to a 100 mL volumetric flask and make up the volume to the mark
with 0.1 M HCI.[1] Mix thoroughly. This solution should be stored in a dark bottle.

e Sodium Salicylate Stock Solution (1000 pg/mL):
o Accurately weigh 100 mg of sodium salicylate (previously dried at 105°C for 2 hours).

o Dissolve it in a small amount of deionized water in a beaker.
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o Quantitatively transfer the solution to a 100 mL volumetric flask.

o Make up the volume to the mark with deionized water and mix thoroughly.

» Sodium Salicylate Working Standard Solution (100 pg/mL):
o Pipette 10.0 mL of the 1000 pg/mL stock solution into a 100 mL volumetric flask.

o Dilute to the mark with deionized water and mix thoroughly.[1]

Preparation of Calibration Standards

o Label a series of 25 mL volumetric flasks as 0, 1, 2, 3, 4, and 5.

e Using the 100 pg/mL working standard solution, pipette the volumes indicated in the table
below into the corresponding flasks.

e To each flask, add 2.0 mL of the 1% Ferric Chloride reagent.
e Dilute each solution to the 25 mL mark with deionized water.

o Stopper the flasks and invert several times to ensure thorough mixing. Allow the color to
develop for 10 minutes.

Flask No. Volume of Working Final Concentration
Standard (100 pg/mL) (ng/mL)

0 (Blank) 0.0 mL 0

1 2.5 mL 10

2 5.0 mL 20

3 10.0 mL 40

4 15.0 mL 60

5 20.0 mL 80

Preparation of Unknown Sample
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e Prepare a solution of the unknown sample expected to contain sodium salicylate. The
preparation will depend on the sample matrix (e.g., dissolving a tablet, diluting a liquid
formulation).

o Perform an initial dilution to bring the expected salicylate concentration into the range of the
calibration curve (10-80 pg/mL).

o Pipette a known volume (e.g., 10.0 mL) of the diluted unknown solution into a 25 mL
volumetric flask.

e Add 2.0 mL of the 1% Ferric Chloride reagent.

e Dilute to the 25 mL mark with deionized water, mix well, and allow 10 minutes for color
development.

Spectrophotometric Measurement

e Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength to the absorbance maximum (Amax) of the iron-salicylate complex, which
is typically between 525 nm and 540 nm.[1][4][5] Perform a scan of one of the standards
(e.q., 40 pg/mL) against the blank to determine the precise Amax on your instrument.

o Use the "Blank" solution (Flask 0) to zero the absorbance of the spectrophotometer.

o Measure the absorbance of each standard solution (Flasks 1-5) and the prepared unknown
sample solution.

e Record the absorbance values.

Data Analysis and Visualization

o Construct a Calibration Curve: Plot the measured absorbance (Y-axis) versus the final
concentration (ug/mL) of the standard solutions (X-axis).

o Perform Linear Regression: Calculate the equation of the line (y = mx + b) and the
correlation coefficient (R2). A value of R2 > 0.995 is generally considered acceptable for a
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linear calibration curve.[2]

o Calculate Unknown Concentration: Use the measured absorbance of the unknown sample
(y) and the equation of the line to calculate its concentration (x).

o Concentration (x) = (Absorbance of Unknown - b) / m

 Remember to account for any dilution factors used during the sample preparation to
determine the concentration in the original, undiluted sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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